Cas no 2680663-65-2 (benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate)

• Product Name: benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate
• CAS No: 2680663-65-2
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 6352741
• PubChem ID: 165932632
• Update Time: 2025-05-21

benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate
• EN300-28297697
• 2680663-65-2

• Inchi： 1S/C19H21FN2O3/c20-17-10-15(11-22-9-8-16(23)12-22)6-7-18(17)21-19(24)25-13-14-4-2-1-3-5-14/h1-7,10,16,23H,8-9,11-13H2,(H,21,24)
• InChI Key： ZOQKROUZWVKGCT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1CCC(C1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.15362070g/mol
• Monoisotopic Mass: 344.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate

Research Briefing on Benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate (CAS: 2680663-65-2)

Recent studies have highlighted the significance of benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate (CAS: 2680663-65-2) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has emerged as a promising candidate for various therapeutic applications. The presence of the fluorophenyl and hydroxypyrrolidine moieties in its structure suggests potential interactions with biological targets, making it a subject of intense investigation.

A primary focus of current research revolves around the synthesis and optimization of benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological evaluations and potential clinical development.

Pharmacological studies have demonstrated that this compound exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. Preliminary in vitro assays indicate that benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate possesses inhibitory effects on key enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs), suggesting its potential utility in treating conditions like Parkinson's disease and depression.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

The safety and toxicological aspects of benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate have also been under scrutiny. Acute toxicity studies in rodents have shown a relatively safe profile at therapeutic doses, with no significant adverse effects observed. Chronic toxicity evaluations are currently underway to assess long-term safety, a critical step before progressing to human trials.

From a mechanistic perspective, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets. These simulations suggest that the fluorophenyl group plays a crucial role in target engagement, while the hydroxypyrrolidine moiety contributes to binding affinity and selectivity. Such findings are invaluable for structure-activity relationship (SAR) studies aimed at developing more potent analogs.

Looking ahead, researchers are focusing on expanding the therapeutic potential of benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate through combination therapies and targeted delivery systems. Nanoparticle-based formulations are being explored to improve the compound's solubility and tissue-specific delivery, potentially enhancing its efficacy while minimizing systemic side effects.

In conclusion, benzyl N-{2-fluoro-4-[(3-hydroxypyrrolidin-1-yl)methyl]phenyl}carbamate represents a compelling case study in modern drug discovery. Its multifaceted pharmacological properties, coupled with ongoing synthetic and formulation improvements, position it as a promising therapeutic agent. Continued research efforts will be essential to fully elucidate its clinical potential and translate these findings into tangible medical applications.